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Compound of Interest

Compound Name: Ethylamine, 2-(2-propynylthio)-

Cat. No.: B12048736

Technical Guide: 2-(2-propynylthio)ethylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(2-propynylthio)ethylamine, a
specialty chemical with potential applications in pharmaceutical research and development.
Due to its limited commercial availability, this guide also outlines pathways for its acquisition
through custom synthesis and provides a representative synthetic protocol based on
established chemical principles.

Commercial Availability

Direct commercial availability of 2-(2-propynylthio)ethylamine (CAS No. 15214-83-2) is limited.
Researchers seeking to acquire this compound have two primary options:

o Direct Sourcing: A limited number of specialized chemical suppliers may list this compound.
One such potential supplier is UkrOrgSynthesis Ltd[1]. It is recommended to contact them
directly to confirm availability, purity, and lead times.

o Custom Synthesis: For researchers requiring specific quantities or purities not readily
available, custom synthesis is a viable alternative. Several companies specialize in the
custom synthesis of a wide range of organic compounds. Enamine is one such company that
offers multistep organic synthesis services and can be contracted to produce 2-(2-
propynylthio)ethylamine to desired specifications.
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Physicochemical Data

While specific experimental data for 2-(2-propynylthio)ethylamine is not widely published, its
basic properties can be calculated based on its structure.

Property Value Source
Molecular Formula CsHoNS Calculated
Molecular Weight 115.20 g/mol Calculated
CAS Number 15214-83-2 Assigned

Representative Synthetic Protocol

The following is a representative, two-step experimental protocol for the synthesis of 2-(2-
propynylthio)ethylamine. This protocol is based on general and well-established reactions for
the synthesis of similar thioethers and amines.

Step 1: Synthesis of S-(prop-2-yn-1-yl) ethanethioate

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve potassium thioacetate (1.1 equivalents) in
anhydrous acetone.

» Addition of Propargyl Bromide: Cool the solution to 0°C in an ice bath. Add propargyl
bromide (1.0 equivalent) dropwise from the dropping funnel over a period of 30 minutes,
ensuring the temperature does not exceed 5°C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 12-16 hours.

o Work-up: Monitor the reaction by thin-layer chromatography (TLC). Upon completion, filter
the reaction mixture to remove the potassium bromide precipitate. Concentrate the filtrate
under reduced pressure to obtain the crude S-(prop-2-yn-1-yl) ethanethioate.

« Purification: Purify the crude product by vacuum distillation or column chromatography on
silica gel.
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Step 2: Synthesis of 2-(2-propynylthio)ethylamine

e Reaction Setup: In a round-bottom flask, dissolve the purified S-(prop-2-yn-1-yl)
ethanethioate (1.0 equivalent) in a suitable solvent such as methanol.

e Hydrolysis and Amination: Add a solution of aqueous ammonia (excess, e.g., 10 equivalents)
to the flask.

e Reaction: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the
progress of the reaction by TLC.

o Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to
remove the solvent and excess ammonia.

o Extraction: Dissolve the residue in water and extract the product with a suitable organic
solvent (e.g., dichloromethane or ethyl acetate).

 Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. Purify the resulting crude 2-(2-propynylthio)ethylamine
by vacuum distillation or column chromatography.

Proposed Experimental Workflow for
Characterization

For a novel or newly synthesized compound like 2-(2-propynylthio)ethylamine, a systematic
workflow is essential to characterize its properties and potential biological activity.
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Caption: A logical workflow for the synthesis, characterization, and biological evaluation of 2-(2-
propynylthio)ethylamine.
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Given the structural motifs present in 2-(2-propynylthio)ethylamine (a primary amine and a
propargyl group), it could hypothetically be investigated for its role in pathways involving
monoamine oxidases (MAOSs) or as a building block for more complex molecules that target
specific signaling cascades. The propargyl group is a known feature in some MAO inhibitors.
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Caption: A hypothetical signaling pathway illustrating the potential mechanism of action of a
propargyl-containing compound as a MAO inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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